N-(2-Aminoethyl)-1-(4,5,6,7-tetrahydro-1-benzothiophene-4-carbonyl)piperidine-3-carboxamide;hydrochloride

• IUPAC Name: N-(2-aminoethyl)-1-(4,5,6,7-tetrahydro-1-benzothiophene-4-carbonyl)piperidine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C17H25N3O2S.ClH/c18-7-8-19-16(21)12-3-2-9-20(11-12)17(22)14-4-1-5-15-13(14)6-10-23-15;/h6,10,12,14H,1-5,7-9,11,18H2,(H,19,21);1H
• InChI Key: SBNKMQNMXGWIBN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)SC=C2)C(=O)N3CCCC(C3)C(=O)NCCN.Cl
• Molecular Formula: C17H26ClN3O2S
• Molecular Weight: 371.9 g/mol

Description

N-(2-Aminoethyl)-1-(4,5,6,7-tetrahydro-1-benzothiophene-4-carbonyl)piperidine-3-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C17H26ClN3O2S and its molecular weight is 371.92. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Antibacterial and Antifungal Properties

• Thiophene derivatives, including structures similar to N-(2-Aminoethyl)-1-(4,5,6,7-tetrahydro-1-benzothiophene-4-carbonyl)piperidine-3-carboxamide, exhibit significant antibacterial and antifungal activities. These compounds' molecular conformations, influenced by intramolecular hydrogen bonding, contribute to their biological activity (Vasu et al., 2005).

2. Potential in Antipsychotic Agents

• Heterocyclic analogues of similar compounds have been explored as potential antipsychotic agents. Their effectiveness in this role is evaluated based on their binding to specific receptors and their in vivo activities, indicating their potential use in treating psychiatric disorders (Norman et al., 1996).

3. Synthesis and Pharmacological Activities

• Azomethine derivatives of similar compounds have been synthesized and studied for their potential pharmacological activities, including cytostatic, antitubercular, and anti-inflammatory effects. The research emphasizes the importance of structure-activity relationships in medical chemistry and pharmaceutical science (Chiriapkin et al., 2021).

4. Synthesis of Heterocyclic Derivatives

• Tetrahydrobenzo[b]thiophene derivatives, closely related to the compound , have been synthesized under various conditions, such as microwave irradiation. These derivatives are explored for their potential applications in different fields (Abdalha et al., 2011).

5. Antimicrobial Activities

• Derivatives of benzothiophene exhibit antimicrobial activities, highlighting their potential in developing new antimicrobial agents (Naganagowda & Petsom, 2011).

6. Potential in Antiarrhythmic and Antianxiety Applications

• Thiophene derivatives are researched for their antiarrhythmic, serotonin antagonist, and antianxiety activities, showing promise in treating various cardiovascular and mental health conditions (Amr et al., 2010).